Cas no 1175129-26-6 (Δ-5(6)-Norethindrone Acetate)

• Product Name: Δ-5(6)-Norethindrone Acetate
• CAS No: 1175129-26-6
• MF: C₂₂H₂₈O₃
• MW: 340.455926895142
• CID: 1004375
• PubChem ID: 71751193
• Update Time: 2025-04-20

Δ-5(6)-Norethindrone Acetate Chemical and Physical Properties

Names and Identifiers

• Δ-5(6)-Norethindrone Acetate
• (17α)-17-(Acetyloxy)-19-norpregn-5-en-20-yn-3-one
• [(8R,9S,10R,13S,14S,17R)-17-ethynyl-13-methyl-3-oxo-1,2,4,7,8,9,10,11,12,14,15,16-dodecahydrocyclopenta[a]phenanthren-17-yl] acetate
• Δ-5(6)-Norethindrone
• (17alpha)-3-Oxo-19-norpregn-5-en-20-yn-17-yl acetate
• 19-NORPREGN-5-EN-20-YN-3-ONE, 17-(ACETYLOXY)-, (17.ALPHA.)-
• 1175129-26-6
• 5,6-Didehydronorethindrone acetate
• YMG2T3UXE3
• 19-Norpregn-5-en-20-yn-3-one, 17-(acetyloxy)-, (17alpha)-
• UNII-YMG2T3UXE3
• DTXSID90858214
• AKOS032958270
• Delta-5(6)-Norethindrone Acetate
• 3-Oxo-19-nor-17alpha-pregn-5-en-20-yn-17-yl Acetate; Norethisterone Acetate Imp. C (EP)
• Norethindrone acetate impurity C
• Norethindrone acetate impurity C [EP]
• delta-5(6)-Didehydronorethindrone acetate
• NORETHISTERONE ACETATE IMPURITY C [EP IMPURITY]

• Inchi： 1S/C22H28O3/c1-4-22(25-14(2)23)12-10-20-19-7-5-15-13-16(24)6-8-17(15)18(19)9-11-21(20,22)3/h1,5,17-20H,6-13H2,2-3H3/t17-,18+,19+,20-,21-,22-/m0/s1
• InChI Key： KDYGOTULHKNOFI-ZCPXKWAGSA-N
• SMILES： O(C(C)=O)[C@@]1(C#C)CC[C@H]2[C@@H]3CC=C4CC(CC[C@@H]4[C@H]3CC[C@@]21C)=O

Computed Properties

• Exact Mass: 340.20400
• Monoisotopic Mass: 340.20384475g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 695
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37000
• LogP: 4.06330

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Saturated hydrocarbons Alkanes